Cas no 523992-14-5 (4-(3-methoxyphenyl)piperazine-1-carboxamide)

• Product Name: 4-(3-methoxyphenyl)piperazine-1-carboxamide
• CAS No: 523992-14-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD03488920
• CID: 3112406
• PubChem ID: 937636
• Update Time: 2025-11-06

4-(3-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)piperazine-1-carboxamide
• 523992-14-5
• Piperazine-1-carboxamide, 4-(3-methoxyphenyl)-
• STK038501
• QBEAXMVRUUJBFD-UHFFFAOYSA-N
• Z198194158
• EN300-209540
• AKOS000215580
• YVA99214
• 4-(3-methoxyphenyl)tetrahydro-1(2h)-pyrazinecarboxamide

• MDL： MFCD03488920
• Inchi： 1S/C12H17N3O2/c1-17-11-4-2-3-10(9-11)14-5-7-15(8-6-14)12(13)16/h2-4,9H,5-8H2,1H3,(H2,13,16)
• InChI Key： QBEAXMVRUUJBFD-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCN(C2C=CC=C(C=2)OC)CC1

Computed Properties

• Exact Mass: 235.132076794Da
• Monoisotopic Mass: 235.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 423.5±55.0 °C at 760 mmHg

4-(3-methoxyphenyl)piperazine-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3-methoxyphenyl)piperazine-1-carboxamide

Professional Introduction to 4-(3-methoxyphenyl)piperazine-1-carboxamide (CAS No. 523992-14-5)

4-(3-methoxyphenyl)piperazine-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 523992-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of a methoxy group at the 3-position of the phenyl ring and the amide functionality at the 1-position of the piperazine ring contributes to its unique chemical and pharmacological properties.

The< strong>4-(3-methoxyphenyl)piperazine-1-carboxamide molecule exhibits a structural framework that is conducive to interactions with various biological targets, making it a promising candidate for further investigation in drug discovery. The amide group, in particular, is a common pharmacophore in many bioactive molecules, often involved in hydrogen bonding interactions that are critical for binding affinity and selectivity. This feature suggests that 4-(3-methoxyphenyl)piperazine-1-carboxamide may have potential applications in the development of therapeutic agents targeting neurological and cardiovascular disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 4-(3-methoxyphenyl)piperazine-1-carboxamide with biological targets with greater accuracy. These studies have highlighted its potential as a scaffold for designing novel drugs that can modulate neurotransmitter systems. For instance, preliminary computational studies suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation, anxiety, and depression. Such interactions could make it a valuable tool in the development of next-generation psychopharmacological agents.

In addition to its potential applications in neurology, 4-(3-methoxyphenyl)piperazine-1-carboxamide has shown promise in preclinical models as a modulator of cardiovascular function. The phenyl ring and methoxy substituent contribute to its ability to interact with enzymes and receptors involved in blood pressure regulation and lipid metabolism. Emerging research indicates that this compound may have beneficial effects on endothelial function, which is crucial for maintaining vascular health. These findings open up new avenues for exploring its therapeutic potential in conditions such as hypertension and atherosclerosis.

The synthesis of 4-(3-methoxyphenyl)piperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize the production of this compound. These approaches not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Evaluation of the pharmacokinetic properties of 4-(3-methoxyphenyl)piperazine-1-carboxamide is essential for understanding its potential as a drug candidate. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. Initial data suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates. These properties are critical for determining dosing regimens and predicting clinical efficacy.

The safety profile of 4-(3-methoxyphenyl)piperazine-1-carboxamide is another critical aspect that has been examined through comprehensive toxicological studies. These investigations have focused on evaluating acute and chronic toxicity, as well as potential side effects associated with its use. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile across different populations.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the process of identifying promising candidates like 4-(3-methoxyphenyl)piperazine-1-carboxamide. HTS allows for rapid testing of large libraries of compounds against various biological targets, while structure-based drug design leverages computational methods to optimize molecular structures for improved binding affinity and selectivity. The combination of these approaches has significantly enhanced the efficiency of drug discovery pipelines.

The future prospects for 4-(3-methoxyphenyl)piperazine-1-carboxamide are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological systems continues to evolve, compounds like 4-(3-methoxyphenyl)piperazine-1-carboxamide may play a pivotal role in addressing unmet medical needs across multiple therapeutic domains.